Cas no 429639-61-2 (N-Benzyl-N-ethylpiperidine-4-carboxamide)

N-Benzyl-N-ethylpiperidine-4-carboxamide Properties

Names and Identifiers

• N-Benzyl-N-ethylpiperidine-4-carboxamide
• AC1L94FR
• AG-F-52470
• Ambcb6578538
• CTK4I6834
• MolPort-003-185-658
• STK006636
• SureCN8791707
• 429639-61-2
• MFCD03137452
• CHEMBL4572323
• N-Benzyl-N-ethylpiperidine-4-carboxamide, AldrichCPR
• AKOS009257629
• SCHEMBL8791707
• SB43348
• DTXSID70328647
• N-benzyl-N-ethylpiperidine-4-carboxamide
• Cambridge id 6578538
• BS-37879
• +Expand

• MDL： MFCD03137452
• InChIKey： YGSADUQWAHCUDV-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H22N2O/c1-2-17(12-13-6-4-3-5-7-13)15(18)14-8-10-16-11-9-14/h3-7,14,16H,2,8-12H2,1H3
• SMILES： CCN(CC1=CC=CC=C1)C(=O)C2CCNCC2

Computed Properties

• Exact Mass: 246.173
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 246.173
• Heavy Atom Count: 18
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• LogP: 2.36350
• Refractive Index: 1.535
• Boiling Point: 408.1ºC at 760 mmHg
• Flash Point: 200.6ºC
• Density: 1.049g/cm3